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Application Notes: Synthesis of 5-Acetylsalicylamide

5-Acetylsalicylamide (CAS 40187-51-7) is a chemical intermediate used in the synthesis of various

pharmacologically active compounds, such as phosphotyrosine peptidomimetic prodrugs and 4-

aminopiperidine ureas, which act as human β3 adrenergic receptor agonists [1]. The conventional synthesis

employs a Friedel-Crafts acylation of salicylamide, and a significant advancement in this process is the use

of a NaCl-AlCl₃ low-melting-point ionic liquid as a dual catalyst and solvent. This method offers a high-

yielding, environmentally friendly alternative to traditional volatile organic solvents [2] [3].

The core advantages of this ionic liquid catalyzed process include [3]:

High Yield and Purity: Achieves yields over 90% with a purity ≥98.1%.

Green Chemistry: The ionic liquid system avoids hazardous organic solvents.
Catalyst and Solvent: The ionic liquid acts as both, simplifying the reaction setup.

Reusability Potential: The ionic liquid may be recovered and reused, reducing waste.

Experimental Protocol

This protocol is adapted from the patented synthetic method [3].
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Reaction Setup

Apparatus: Assemble a 100 mL three-neck flask fitted with a mechanical stirrer, a condenser
(connected to an HCl gas absorption trap), a thermometer (0-200°C), and a constant-pressure

dropping funnel. Place the setup in a constant-temperature oil bath.
Preparation of Ionic Liquid: Quickly weigh anhydrous aluminum chloride (8.64 g, 0.0648 mol) and

sodium chloride (3.79 g, 0.0648 mol) into the flask. With mechanical stirring, heat to 140°C until the
solids completely melt into a clear liquid. Maintain the temperature at 140°C.

Addition of Substrate: Add salicylamide (5.00 g, 0.036 mol) to the molten ionic liquid with
continuous stirring.

Acylation: Slowly add acetyl chloride (3.39 g, 0.0432 mol) dropwise via the dropping funnel over
about 10 minutes. Maintain the reaction at 140°C with stirring for 0.5 hours.

Work-up and Quenching

Quenching: After the reaction, slowly add 60 mL of an acidic ice-water solution (prepared from 1 mL

of concentrated HCl and 59 mL of ice water) over about 5 minutes. A yellowish solid will precipitate.
Continue stirring at room temperature for 30 minutes.

Isolation: Filter the suspension to collect the light-yellow crude solid. Wash the filter cake three times
with 5 mL portions of hot water (80°C).

Purification

Drying: Dry the crude product at 80°C for 5 hours.
Recrystallization: Dissolve the crude product in 20 mL of ethanol and heat to reflux until fully

dissolved. Perform recrystallization in an ice bath. Filter the precipitated crystals.
Final Drying: Dry the pure white solid product at 80°C for 5 hours to obtain 5-acetylsalicylamide.

Data Summary

The tables below summarize the quantitative data for the synthesis.

Table 1: Reaction Setup and Quantities
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Component Role
Molecular
Weight

Quantity Moles

NaCl-AlCl₃ Ionic Liquid

(Catalyst/Solvent)

- 12.43 g

(total)

0.0648 mol

(each)

Salicylamide Substrate 137.14 g/mol 5.00 g 0.036 mol

Acetyl
Chloride

Acylating Agent 78.49 g/mol 3.39 g 0.0432 mol

Table 2: Product Characterization & Safety

Property Specification / Value

Chemical Name 5-Acetylsalicylamide

CAS Number 40187-51-7 [4] [1] [5]

Molecular
Formula

C₉H₉NO₃ [4] [1] [5]

Molecular
Weight

179.17 g/mol [4] [1] [5]

Melting Point 220-222 °C (lit.) [4] [1]

Appearance White to off-white solid [1] [3]

Yield ≥92.2% [3]

Purity ≥98.1% [3]

Hazard
Statements

H302, H312, H315, H319, H332, H335 (Harmful if swallowed, in contact with skin, or
if inhaled; Causes skin and eye irritation; May cause respiratory irritation) [1]

Personal
Protection

Dust mask type N95 (US), Eyeshields, Gloves [4]
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Workflow Visualization

The following diagram illustrates the complete experimental workflow for the synthesis of 5-

Acetylsalicylamide.
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Diagram 1: Experimental workflow for the synthesis of 5-Acetylsalicylamide.

The reaction mechanism can be visualized as the following sequence:

Salicylamide Acetyl Chloride
+ AlCl₃

Acylium Ion
Intermediate

  Activation 5-Acetylsalicylamide
(Regioisomer)

  Electrophilic
  Aromatic Substitution Final Purified

Product

  Work-up &
  Crystallization

Click to download full resolution via product page

Diagram 2: Key mechanistic steps in the Friedel-Crafts acylation.

Critical Notes for Researchers

Handling Precautions: The reaction involves acetyl chloride, which reacts violently with water and

is a lachrymator. Anhydrous aluminum chloride is moisture-sensitive and corrosive. All operations
must be conducted in a fume hood with appropriate PPE (gloves, eyeshields). The HCl gas absorber

is essential [4] [1] [3].
Ionic Liquid System: The NaCl-AlCl₃ mixture forms a Lewis acidic ionic liquid. The molar ratio and

anhydrous conditions are critical for its catalytic activity. This system provides a greener alternative
but requires careful high-temperature handling [2] [3].

Analytical Verification: The purity and identity of the final product should be confirmed by standard
analytical methods. The provided SMILES (CC(=O)c1ccc(O)c(c1)C(N)=O) and InChIKey
(LWAQTCWTCCNHJR-UHFFFAOYSA-N) can be used for database referencing and spectral validation
[4] [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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